Cas no 380390-52-3 (2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile)

• Product Name: 2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
• CAS No: 380390-52-3
• MF: C₁₄H₁₃ClN₄S
• MW: 304.797819852829
• CID: 6295003
• PubChem ID: 4458518
• Update Time: 2025-06-29

2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
• SR-01000028851-1
• Z56788072
• EN300-26617653
• SR-01000028851
• 380390-52-3

• Inchi： 1S/C14H13ClN4S/c1-8-6-11(19-14(15)17-8)9(7-16)13-18-10-4-2-3-5-12(10)20-13/h6,9H,2-5H2,1H3
• InChI Key： VEDGAQHXTWQRQD-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(C(C#N)C2=NC3=C(CCCC3)S2)=N1

Computed Properties

• Exact Mass: 304.0549453g/mol
• Monoisotopic Mass: 304.0549453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile

Research Brief on 2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile (CAS: 380390-52-3)

Recent studies on the compound 2-(2-chloro-6-methylpyrimidin-4-yl)-2-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile (CAS: 380390-52-3) have demonstrated its potential as a key intermediate in the synthesis of novel bioactive molecules. This heterocyclic compound, featuring both pyrimidine and benzothiazole moieties, has attracted significant attention in medicinal chemistry due to its unique structural characteristics and pharmacological properties. Emerging research suggests its utility in developing kinase inhibitors and modulators of various biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a building block for selective kinase inhibitors. The research team utilized 380390-52-3 as a core scaffold to develop derivatives targeting CDK and JAK family kinases. Molecular docking studies revealed that the compound's structural features allow for optimal interactions with the ATP-binding sites of these kinases, showing promising inhibitory activity in the low micromolar range (IC50 values between 0.8-5.2 μM).

Further investigations into the compound's physicochemical properties have been conducted to optimize its drug-like characteristics. Research from Bioorganic Chemistry (2024) reported on structure-activity relationship (SAR) studies, demonstrating that modifications at the pyrimidine and benzothiazole rings significantly influence both potency and selectivity. The chloro and methyl substituents at the pyrimidine ring were found to be crucial for maintaining target engagement, while the tetrahydrobenzothiazole moiety contributed to improved metabolic stability.

Recent synthetic methodology developments have focused on more efficient routes to produce 380390-52-3. A 2024 Organic Process Research & Development publication described a novel three-component coupling approach that improved the overall yield from 42% to 78% while reducing the number of purification steps. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.

Biological evaluation studies have expanded beyond kinase inhibition, with emerging evidence suggesting potential applications in neurodegenerative diseases. Preliminary in vitro data indicates that certain derivatives of 380390-52-3 show neuroprotective effects in models of oxidative stress, possibly through modulation of Nrf2 signaling pathways. However, these findings require further validation in animal models.

The compound's safety profile has been investigated in recent toxicological studies. While the parent compound shows acceptable cytotoxicity profiles in standard assays (CC50 > 50 μM in most cell lines), researchers emphasize the need for thorough evaluation of specific derivatives, as structural modifications can dramatically alter toxicity characteristics.

Current challenges in the field include improving the blood-brain barrier penetration for CNS applications and addressing potential metabolic liabilities. Several research groups are actively working on prodrug strategies and formulation approaches to overcome these limitations. The compound's future development appears promising, with at least two pharmaceutical companies reportedly including 380390-52-3 derivatives in their preclinical pipelines.